4-Tert-butyl-3-{4-[(pyridin-4-yl)methyl]piperazine-1-carbonyl}pyrrolidin-2-one

• IUPAC Name: 4-tert-butyl-3-[4-(pyridin-4-ylmethyl)piperazine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C19H28N4O2/c1-19(2,3)15-12-21-17(24)16(15)18(25)23-10-8-22(9-11-23)13-14-4-6-20-7-5-14/h4-7,15-16H,8-13H2,1-3H3,(H,21,24)
• InChI Key: VZETXXHJEDXYMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC(=O)C1C(=O)N2CCN(CC2)CC3=CC=NC=C3
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

The compound “4-Tert-butyl-3-{4-[(pyridin-4-yl)methyl]piperazine-1-carbonyl}pyrrolidin-2-one” is a complex organic molecule. It contains a pyrrolidin-2-one group, which is a five-membered lactam (a cyclic amide). It also has a pyridine ring, which is a six-membered ring with one nitrogen atom, and a piperazine ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrrolidin-2-one ring, the introduction of the tert-butyl group, and the coupling of the pyridinylmethylpiperazine moiety.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidin-2-one ring and the piperazine ring would provide some rigidity to the structure, while the pyridine ring could participate in π-π stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The lactam could potentially undergo hydrolysis to yield a carboxylic acid and an amine. The pyridine ring might be able to act as a base or a nucleophile in certain reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of multiple nitrogen atoms might make it a good hydrogen bond acceptor, influencing its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeted Kinase Inhibition : Researchers explore this compound as a potential kinase inhibitor. .
• Antibacterial Activity : Investigations reveal that derivatives of this compound exhibit antibacterial properties. .

Organic Synthesis and Catalysis

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Materials Science and Crystallography

• Crystal Structure Studies : Researchers have investigated the crystal structure of related compounds, such as methyl 4-((3,5-di-tert-butyl-4-oxocyclohexa-2,5-dien-1-ylidene)methyl) benzoate. .

Natural Product Synthesis

• Precursor to Biologically Active Compounds : tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate, a derivative of our compound, serves as a precursor to natural products like Indiacen A and Indiacen B. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

The future research directions for this compound could include further studies to elucidate its properties, potential uses, and mechanisms of action. It might also be interesting to explore the synthesis of related compounds.